![molecular formula C15H11FN4OS B6034513 N-(2-fluorophenyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea](/img/structure/B6034513.png)
N-(2-fluorophenyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea
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Description
N-(2-fluorophenyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea, also known as FP-2, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Drug Discovery and Pharmacophores
Urea derivatives are extensively studied as pharmacophores in drug discovery. They are known to exhibit a broad range of biological activities due to their interactions with proteins and receptor targets, making them valuable in the search for new drugs .
Anticancer Agents
Research has shown that diphenyl urea derivatives can regulate cell pH by inhibiting carbonic anhydrases IX and XII, which is a therapeutic approach in cancer treatment. They are also used in synthesizing reagents like Aurora kinases inhibitors and HDAC inhibitors that affect cell division and differentiation .
Antitrypanosomal Activity
Early examples of urea derivatives have demonstrated potent antitrypanosomal activity, which is crucial in the treatment of diseases caused by Trypanosoma parasites .
Medicinal Chemistry
The structural conformation of urea derivatives makes them significant in medicinal chemistry for the development of various therapeutic agents .
Synthesis of Reagents
Urea derivatives are applied in the synthesis of reagents that have implications in various biological processes and therapeutic applications .
Pharmaceutical Research
The pharmaceutical industry benefits from research on urea derivatives as they prompt the development of new anticancer agents and other medicinal compounds .
properties
IUPAC Name |
1-(2-fluorophenyl)-3-(5-phenyl-1,3,4-thiadiazol-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN4OS/c16-11-8-4-5-9-12(11)17-14(21)18-15-20-19-13(22-15)10-6-2-1-3-7-10/h1-9H,(H2,17,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZSFVLMSRZNOLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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